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Compound of Interest

Compound Name: 1-Stearoyl-rac-glycerol-d35

Cat. No.: B1339738

For researchers, scientists, and drug development professionals, ensuring a safe and efficient
laboratory environment is paramount. This guide provides essential safety and logistical
information for handling 1-Stearoyl-rac-glycerol-d35, a deuterated monoacylglycerol used in
various research applications. By adhering to these protocols, you can minimize risks and
maintain the integrity of your experiments.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling 1-Stearoyl-rac-glycerol-d35, which is typically a solid powder, the primary goal
is to prevent inhalation of dust and to avoid direct contact with skin and eyes.[1][2] The
recommended personal protective equipment is crucial for minimizing exposure.

Recommended Personal Protective Equipment:
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PPE Category

Specific Recommendation

Rationale

Eye Protection

Chemical splash-resistant
safety glasses or goggles with

side protection.[3]

Protects eyes from airborne
particles and accidental

splashes.

Hand Protection

Impermeable gloves (e.g.,
nitrile, neoprene, or butyl
rubber).[2]

Prevents skin contact with the

chemical.

Respiratory Protection

Type N95 (US) or equivalent
dust mask.[1]

Minimizes inhalation of fine

dust particles.

Body Protection

Laboratory coat and close-toed

footwear.[3]

Provides a barrier against
accidental spills and
contamination of personal

clothing.

Physical and Chemical Properties

Understanding the physical and chemical properties of 1-Stearoyl-rac-glycerol-d35 is

essential for safe handling and storage.

Property

Value

Molecular Formula

C21H7D3504

Molecular Weight

Approximately 393.8 g/mol

Physical State

Solid, powder.[1]

Storage Temperature

-20°C.[1]

Solubility

Soluble in Chloroform (50 mg/ml).[4]

Note: The molecular weight is calculated based on the deuterated form.

Operational Plan: From Receipt to Disposal
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A systematic approach to handling 1-Stearoyl-rac-glycerol-d35 ensures safety at every stage.
The following workflow outlines the key procedural steps.

Operational Workflow for 1-Stearoyl-rac-glycerol-d35

Receiving and Storage

Receiving:
Inspect container for damage.
Verify label.

Upon receipt

Storage:
Store at -20°C.
Keep container tightly sealed.

Before handling

Handlinvand Use

Don appropriate PPE:
Goggles, gloves, lab coat,
N95 respirator.

'

Weighing:
Use a balance in a well-ventilated area
or a chemical fume hood.

'

Dissolving:
Use appropriate solvent (e.g., Chloroform).
Handle with care.

'

Experimental Use:
Follow specific experimental protocol.
Avoid generating dust.

Post-experiment

Spill and Waste Disposal

Y

Waste Disposal:
Dispose of unused material and contaminated
supplies as chemical waste.

Spill Cleanup:
Remove ignition sources.
Use dry cleanup methods.

Place in a labeled container.

'

Consult local, state, and federal
regulations for proper disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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